Cas no 1040274-10-9 (Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-)
1040274-10-9 structure
Product Name:Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-
CAS No:1040274-10-9
MF:C55H66NOP
MW:788.092416286469
MDL:MFCD17018765
CID:97891
PubChem ID:24999372
Update Time:2024-11-04
Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-
- [(3S)-4'-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(3,5-ditert-butylphenyl)phosphane
- Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dih
- (S,S)-DTB-BN-SIPHOX
- (4S)-2-[(1S)-7'-[BIS[3,5-BIS(TERT-BUTYL)PHENYL]PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBI[1H-INDEN]-7-YL]-4,5-DIHYDRO-4-(PHENYLMETHYL)OXAZOLE
- (Sa,S)-DTB-Bn-SIPHOX
- (S,S)-7-[4-(Benzyl)oxazol-2-yl]-7′-di(3,5-ditertbutylphenyl)phosphinyl-1,1′- spirobiindane
- (Sa,S)-7-[4-(Benzyl)oxazol-2-yl]-7′-di(3,5-ditertbutylphenyl)phosphinyl-1,1′-spirobiindane
- (S)-(-)-7[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,23,3tetrahydro-1,1spirobiindane, min. 97% (Sa,S)-DTB-Bn-SIPHOX
- 1040274-10-9
- (S)-(-)-7'- [4(S)-(BenZyl)oxaZol-2-yl]-7-di(3,5-di-t-BuPh)phosphino-2,2',3,3'-tetrahydro-1,1' spirobiindane
- AKOS015950871
- J10017
- [(3S)-4-[(4S)-4-Benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4'-yl]-bis(3,5-ditert-butylphenyl)phosphane
- MFCD17018765
- DTXSID20648382
- (4S)-4-BENZYL-2-[(1S)-7'-[BIS(3,5-DI-TERT-BUTYLPHENYL)PHOSPHANYL]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBI[INDEN]-7-YL]-4,5-DIHYDRO-1,3-OXAZOLE
- (4S)-4-Benzyl-2-{(1S)-7'-[bis(3,5-di-tert-butylphenyl)phosphanyl]-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-yl}-4,5-dihydro-1,3-oxazole
- AS-75215
-
- MDL: MFCD17018765
- Inchi: 1S/C55H66NOP/c1-51(2,3)39-29-40(52(4,5)6)32-44(31-39)58(45-33-41(53(7,8)9)30-42(34-45)54(10,11)12)47-23-17-21-38-25-27-55(49(38)47)26-24-37-20-16-22-46(48(37)55)50-56-43(35-57-50)28-36-18-14-13-15-19-36/h13-23,29-34,43H,24-28,35H2,1-12H3/t43-,55-/m0/s1
- InChI Key: UAWQRALEHCBVCD-QVROPDMNSA-N
- SMILES: P(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)C1=CC=CC2CC[C@@]3(C4C(C5=N[C@@H](CC6C=CC=CC=6)CO5)=CC=CC=4CC3)C=21
Computed Properties
- Exact Mass: 787.488
- Monoisotopic Mass: 787.488
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 58
- Rotatable Bond Count: 10
- Complexity: 1320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6A^2
- XLogP3: 15.7
Experimental Properties
- Melting Point: 159-161°C
- PSA: 35.18000
- LogP: 11.63700
- Sensitiveness: moisture sensitive
- Specific Rotation: -185.6° (c 0.5, CH2Cl2)
Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-5191-100mg |
(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,2,3,3-tetrahydro-1,1-spirobiindane,min.97%(Sa,S)-DTB-Bn-SIPHOX |
1040274-10-9 | min.97%(Sa,S)-DTB-Bn-SIPHOX | 100mg |
3477.0CNY | 2021-07-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-5191-25mg |
(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,2,3,3-tetrahydro-1,1-spirobiindane,min.97%(Sa,S)-DTB-Bn-SIPHOX |
1040274-10-9 | min.97%(Sa,S)-DTB-Bn-SIPHOX | 25mg |
1154.0CNY | 2021-07-08 | |
| abcr | AB268653-25 mg |
(S)-(-)-7'- [4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-BuPh)phosphino-2,2',3,3'-tetrahydro-1,1' spirobiindane, 97%; . |
1040274-10-9 | 97% | 25 mg |
€112.00 | 2023-07-20 | |
| abcr | AB268653-100 mg |
(S)-(-)-7'- [4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-BuPh)phosphino-2,2',3,3'-tetrahydro-1,1' spirobiindane, 97%; . |
1040274-10-9 | 97% | 100 mg |
€325.00 | 2023-07-20 | |
| ChemScence | CS-0037333-25mg |
(Sa,S)-DTB-Bn-SIPHOX |
1040274-10-9 | ≥97.0% | 25mg |
$130.0 | 2022-04-28 | |
| ChemScence | CS-0037333-50mg |
(Sa,S)-DTB-Bn-SIPHOX |
1040274-10-9 | ≥97.0% | 50mg |
$250.0 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S906571-10mg |
(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,2,3,3-tetrahydro-1,1-spirobiindane |
1040274-10-9 | 98% | 10mg |
¥914.40 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-5191-100mg |
(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,2,3,3-tetrahydro-1,1-spirobiindane,min.97%(Sa,S)-DTB-Bn-SIPHOX |
1040274-10-9 | min.97%(Sa,S)-DTB-Bn-SIPHOX | 100mg |
3477CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-5191-25mg |
(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,2,3,3-tetrahydro-1,1-spirobiindane,min.97%(Sa,S)-DTB-Bn-SIPHOX |
1040274-10-9 | min.97%(Sa,S)-DTB-Bn-SIPHOX | 25mg |
1154CNY | 2021-05-08 | |
| BAI LING WEI Technology Co., Ltd. | 15-5191-25mg |
(S)-(-)-7’-[4(S)-(Benzyl)oxazol-2-yl]-7-di(3,5-di-t-butylphenyl)phosphino-2,2’,3,3’-tetrahydro-1,1’-spirobiindane, min. 97% (Sa,S)-DTB-Bn-SIPHOX |
1040274-10-9 | min. 97% | 25mg |
¥ 1320 | 2022-04-25 |
Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
1040274-10-9 (Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-) Related Products
- 532401-54-0
- 532401-55-1
- 532402-57-6
- 898829-96-4
- 913829-90-0(Oxazole,2-[(1S)-7'-[bis(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-)
- 532402-56-5
- 861718-69-6
- 1040274-18-7(Oxazole,2-[(1S)-7'-[bis[3,5-bis(1,1-dimethylethyl)phenyl]phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-)
- 898829-95-3
- 913829-88-6(Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk